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Compound of Interest

Compound Name: Aluminum borosilicate

Cat. No.: B1174108

Reinforcement with Borosilicate Enhances
Mechanical Properties of Aluminum 6063

A comparative analysis of experimental data reveals that reinforcing aluminum 6063 (Al6063)
with borosilicate glass particles can significantly enhance its mechanical properties, including
tensile strength and hardness. This improvement is observed when compared to the
unreinforced alloy, offering a promising alternative for applications requiring enhanced material
performance. The degree of enhancement is dependent on the weight percentage of the
borosilicate reinforcement, with studies indicating an optimal concentration for achieving the
most desirable characteristics.

Comparative Mechanical Properties

The mechanical properties of unreinforced Al6063 vary depending on its temper, which is a
result of heat treatment. The T6 temper, for instance, exhibits a higher tensile and yield
strength compared to the T5 temper. The addition of borosilicate as a reinforcement material
further modifies these properties.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1174108?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

. Tensile Yield . Young's Impact
. Conditi Elongati Hardnes
Material Strengt Strengt Modulu Strengt
on on (%) s
h (MPa) h (MPa) s (GPa) h (J)
Aluminu T5 145 - 97 - 8- 12[1] ~73 68.9[1][2]
m 6063 Temper 186[1][2] 145[1][2] [2] HB[3] [4]
190 -
T6 160 - 8 - 12[1] ~73 68.9[1][4]
241[1][4] -
Temper 5] 214[1][5] [5] HB[3] [5]
0]
Temper
< 130[1] - > 18[1] 25 HBJ6] 68.9[7] -
(Anneale
d)
Increase Increase
Al6063 + 2.5 wt%
- N d over d over
Borosilic Borosilic ) - - ) - -
unreinfor unreinfor
ate ate
ced[8][9] ced[8][9]
Increase Increase
5.0 wt%
- d over d over
Borosilic ) - - ) - -
unreinfor unreinfor
ate
ced[8][9] ced[8][9]
Optimal Optimal
7.5 wt% improve improve
Borosilic ment - - ment - -
ate observed observed
(8101 [8[°]
Decrease Decrease
10.0 wt%  d from d from
Borosilic 7.5% - - 7.5% - -
ate peak][8] peak][8]
(9] [9]
Al6063 + 14% ~153 - Decrease Increase - -
Hybrid Borosilic d by 14- d over
17%][10]
© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://img.waimaoniu.net/2718/2718-202405051036478985.pdf
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://img.waimaoniu.net/2718/2718-202405051036478985.pdf
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://img.waimaoniu.net/2718/2718-202405051036478985.pdf
https://www.makeitfrom.com/material-properties/6063-T6-Aluminum
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://img.waimaoniu.net/2718/2718-202405051036478985.pdf
https://www.thomasnet.com/articles/metals-metal-products/6063-aluminum/
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://www.thomasnet.com/articles/metals-metal-products/6063-aluminum/
https://www.aerospacemetals.com/wp-content/uploads/2023/06/Aluminum-6063-T6.pdf
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://www.aerospacemetals.com/wp-content/uploads/2023/06/Aluminum-6063-T6.pdf
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://www.aerospacemetals.com/wp-content/uploads/2023/06/Aluminum-6063-T6.pdf
https://www.makeitfrom.com/material-properties/6063-T6-Aluminum
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://www.thomasnet.com/articles/metals-metal-products/6063-aluminum/
https://www.aerospacemetals.com/wp-content/uploads/2023/06/Aluminum-6063-T6.pdf
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://en.wikipedia.org/wiki/6063_aluminium_alloy
https://www.azom.com/article.aspx?ArticleID=2812
https://www.aerospacemetals.com/wp-content/uploads/2023/06/Aluminum-6063-O.pdf
https://ir.psgitech.ac.in/id/eprint/1111/1/Evaluation%20of%20mechanical%20properties%20of%20aluminium%206063-Borosilicate%20reinforced%20metal%20matrix%20composite.pdf
https://www.researchgate.net/publication/346595945_Evaluation_of_mechanical_properties_of_aluminium_6063_-_Borosilicate_reinforced_metal_matrix_composite
https://ir.psgitech.ac.in/id/eprint/1111/1/Evaluation%20of%20mechanical%20properties%20of%20aluminium%206063-Borosilicate%20reinforced%20metal%20matrix%20composite.pdf
https://www.researchgate.net/publication/346595945_Evaluation_of_mechanical_properties_of_aluminium_6063_-_Borosilicate_reinforced_metal_matrix_composite
https://ir.psgitech.ac.in/id/eprint/1111/1/Evaluation%20of%20mechanical%20properties%20of%20aluminium%206063-Borosilicate%20reinforced%20metal%20matrix%20composite.pdf
https://www.researchgate.net/publication/346595945_Evaluation_of_mechanical_properties_of_aluminium_6063_-_Borosilicate_reinforced_metal_matrix_composite
https://ir.psgitech.ac.in/id/eprint/1111/1/Evaluation%20of%20mechanical%20properties%20of%20aluminium%206063-Borosilicate%20reinforced%20metal%20matrix%20composite.pdf
https://www.researchgate.net/publication/346595945_Evaluation_of_mechanical_properties_of_aluminium_6063_-_Borosilicate_reinforced_metal_matrix_composite
https://ir.psgitech.ac.in/id/eprint/1111/1/Evaluation%20of%20mechanical%20properties%20of%20aluminium%206063-Borosilicate%20reinforced%20metal%20matrix%20composite.pdf
https://www.researchgate.net/publication/346595945_Evaluation_of_mechanical_properties_of_aluminium_6063_-_Borosilicate_reinforced_metal_matrix_composite
https://ir.psgitech.ac.in/id/eprint/1111/1/Evaluation%20of%20mechanical%20properties%20of%20aluminium%206063-Borosilicate%20reinforced%20metal%20matrix%20composite.pdf
https://www.researchgate.net/publication/346595945_Evaluation_of_mechanical_properties_of_aluminium_6063_-_Borosilicate_reinforced_metal_matrix_composite
https://ir.psgitech.ac.in/id/eprint/1111/1/Evaluation%20of%20mechanical%20properties%20of%20aluminium%206063-Borosilicate%20reinforced%20metal%20matrix%20composite.pdf
https://www.researchgate.net/publication/346595945_Evaluation_of_mechanical_properties_of_aluminium_6063_-_Borosilicate_reinforced_metal_matrix_composite
https://ir.psgitech.ac.in/id/eprint/1111/1/Evaluation%20of%20mechanical%20properties%20of%20aluminium%206063-Borosilicate%20reinforced%20metal%20matrix%20composite.pdf
https://www.researchgate.net/publication/346595945_Evaluation_of_mechanical_properties_of_aluminium_6063_-_Borosilicate_reinforced_metal_matrix_composite
https://pdfs.semanticscholar.org/8212/e4a40f0cc3d95c8110d4b84bd5a08250c433.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Reinforce ate + 2% unreinfor
ment Fly Ash ced

Note: The data for borosilicate-reinforced Al6063 is based on studies that indicate trends and
optimal percentages. Specific numerical values for all properties at each reinforcement level
were not consistently available across the reviewed literature. The hybrid reinforcement data is
included for additional context on how borosilicate contributes to property changes in multi-

reinforcement systems.

Experimental Protocols

The fabrication and testing of these materials follow standardized procedures to ensure reliable
and comparable results.

Material Fabrication: Stir Casting

A common method for producing aluminum matrix composites is stir casting.[11][10][12][13]
This process involves:

o Melting: The AI6063 alloy is melted in a crucible furnace to a temperature above its melting
point.

o Reinforcement Addition: A pre-weighed amount of borosilicate glass powder is preheated
and then gradually introduced into the molten aluminum.

 Stirring: The molten mixture is continuously stirred to ensure a uniform distribution of the
reinforcement particles within the matrix.

o Casting: The composite slurry is then poured into a preheated mold and allowed to solidify.

Mechanical Testing

The mechanical properties of the unreinforced alloy and the composites are evaluated using
the following standard test methods:

o Tensile Testing (ASTM EB8): This test determines the ultimate tensile strength, yield strength,
and elongation of the material.[14][15][16][17] A universal testing machine (UTM) is used to
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apply a controlled tensile load to a specimen of a standardized geometry until it fractures.

o Hardness Testing (ASTM E10/E18): Hardness is a measure of a material's resistance to
localized plastic deformation. The Brinell (ASTM E10) or Rockwell (ASTM E18) hardness
tests are commonly used.[18][19][20][21][22][23][24][25][26][27] These tests involve
indenting the material with a hardened ball or diamond cone under a specific load and
measuring the dimensions of the resulting indentation.

e Impact Testing (ASTM E23): The Charpy impact test (ASTM E23) is used to determine the
impact toughness or the amount of energy a material can absorb during fracture.[28][29][30]
[31][32] A notched specimen is struck by a swinging pendulum, and the energy absorbed by
the specimen is calculated from the height to which the pendulum swings after breaking the
specimen.

Experimental Workflow

The following diagram illustrates the typical workflow for the fabrication and mechanical
characterization of borosilicate-reinforced aluminum 6063 composites.
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Experimental workflow for composite fabrication and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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